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Compound of Interest

Compound Name: 2,6-Dimethoxybenzaldehyde

Cat. No.: B146518

This technical guide provides an in-depth overview of 2,6-dimethoxybenzaldehyde, a key
aromatic aldehyde in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its procurement, synthesis,
and applications as a chemical intermediate.

Supplier and Procurement Information

2,6-Dimethoxybenzaldehyde is commercially available from a variety of chemical suppliers,
with purity levels typically ranging from 97% to over 99%. The table below summarizes
offerings from several prominent suppliers for easy comparison. Please note that prices are
subject to change and may not include shipping and handling fees. Some suppliers may
require registration to view current pricing.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b146518?utm_src=pdf-interest
https://www.benchchem.com/product/b146518?utm_src=pdf-body
https://www.benchchem.com/product/b146518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

= I Product Purit Q it Price
upplier uri uanti
S Number i J (Currency)
Thermo Scientific

] A12209.03 98+% 1lg € 44.03[1]
Chemicals
Thermo Scientific

_ AC305790010 99% 1g $ 58.25[2]
Chemicals
Apollo Scientific OR24023 98% 25¢ £ 15.00
100 g £ 53.00
500 g £ 264.00
ALFA India (via

_ ALF-A12209-03 98+% 1lg X 4242[3]
ChemicalBook)
ALF-A12209-14 98+% 25¢9 X 18488[3]
TCI Chemicals
(India) (via D2778 min. 97.0 % 25¢g X 21200[3]
ChemicalBook)
Tokyo Chemical Contact for

D2778 >97.0% (GC) - ,

Industry (TCI) price[4]

Synthetic Protocols

The synthesis of 2,6-dimethoxybenzaldehyde and its derivatives is a well-established process
in organic chemistry. Below is a detailed experimental protocol for the preparation of 2,6-
dialkoxybenzaldehydes, which can be adapted for the specific synthesis of the title compound.

General Procedure for the Preparation of 2,6-Dialkoxybenzaldehydes

This procedure involves the lithiation of a 1,3-dialkoxybenzene followed by formylation with
dimethylformamide (DMF).

Materials and Reagents:

» 1,3-Dialkoxybenzene (e.g., 1,3-dimethoxybenzene)
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n-Butyllithium (n-BuLi) in hexanes
Dry Tetrahydrofuran (THF)
Dimethylformamide (DMF)

Deionized Water

Dichloromethane (CH2CI2)
Anhydrous Sodium Sulfate (Na2S04)
Hexanes

Ethyl Acetate (EtOAC)

Silica Gel for column chromatography
Experimental Steps:

Reaction Setup: A solution of 1-alkoxy-3-methoxybenzene (10 mmol) in dry THF (60 mL) is
stirred in a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or
nitrogen) and cooled to 0 °C in an ice bath.

Lithiation: n-Butyllithium (8 mL, 1.5 M in hexanes) is added dropwise to the stirred solution.
The reaction mixture is then allowed to warm to room temperature and stirred for 2 hours.

Formylation: The reaction mixture is cooled again before the addition of DMF (1.83 g, 25
mmol). After the addition, the mixture is stirred for an additional 2 hours.

Quenching and Extraction: The reaction is quenched by pouring the mixture into water. The
THF phase is separated, and the agueous phase is extracted three times with
dichloromethane (3 x 30 mL).

Drying and Concentration: The combined organic phases are dried over anhydrous sodium
sulfate. The solvent is then removed under reduced pressure (in vacuo).
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 Purification: The crude product is purified by column chromatography on silica gel using a
mixture of hexanes and ethyl acetate (5:1) as the eluent to afford the desired 2-alkoxy-6-
methoxybenzaldehyde.

Applications in Drug Development

While direct involvement of 2,6-dimethoxybenzaldehyde in specific signaling pathways is not
extensively documented, its utility as a versatile precursor in the synthesis of bioactive
molecules is noteworthy. A significant application is in the preparation of thiazolidin-4-one
derivatives, which have been identified as potential HIV-1 reverse transcriptase inhibitors.[5]

The synthesis of these derivatives often involves the condensation of 2,6-
dimethoxybenzaldehyde with a thiazolidin-4-one core structure. This reaction highlights the
importance of the aldehyde functional group in forming the key carbon-nitrogen double bond
(imine) that is central to the structure of the final bioactive compound.

Below is a diagram illustrating the logical relationship of 2,6-dimethoxybenzaldehyde as a
precursor in the synthesis of these potentially therapeutic agents.
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Logical Flow: 2,6-Dimethoxybenzaldehyde in Bioactive Molecule Synthesis

2,6-Dimethoxybenzaldehyde Thiazolidin-4-one Core
(Precursor) (Scaffold)

Condensation Reaction

Thiazolidin-4-one Derivative
(Bioactive Molecule)

Click to download full resolution via product page

Caption: Role of 2,6-Dimethoxybenzaldehyde as a precursor for potential anti-HIV

compounds.

Experimental Workflow Visualization

To further clarify the synthetic process, the following diagram visualizes the experimental
workflow for the preparation of 2,6-dialkoxybenzaldehydes.
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Experimental Workflow: Synthesis of 2,6-Dialkoxybenzaldehydes
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Caption: Step-by-step workflow for the synthesis and purification of 2,6-
dialkoxybenzaldehydes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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